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Compound of Interest

Compound Name: substance R

CAS No.: 12677-01-9

Cat. No.: B1172652

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure-activity relationships (SAR)

of Oseltamivir, a cornerstone antiviral medication for the treatment and prophylaxis of influenza

A and B virus infections.[1] Marketed as Tamiflu®, its development is a prime example of

rational drug design targeting the influenza virus neuraminidase enzyme.[1]

Mechanism of Action
Oseltamivir is an orally administered prodrug that is converted by hepatic carboxylesterases

into its active form, oseltamivir carboxylate.[2][3][4] This active metabolite is a potent and

selective competitive inhibitor of the influenza virus neuraminidase, an enzyme crucial for viral

replication.[4]

The influenza virus life cycle depends on two primary surface glycoproteins: hemagglutinin

(HA) and neuraminidase (NA).[5] HA allows the virus to enter host cells, while NA is essential

for the release of newly formed virus particles from infected cells.[1][5] Neuraminidase cleaves

sialic acid residues from the host cell surface, preventing the aggregation of new virions and
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facilitating their spread.[5] Oseltamivir carboxylate mimics the natural substrate of

neuraminidase, sialic acid, and binds with high affinity to the enzyme's active site, blocking its

function and halting the spread of the virus.[1]

Below is a diagram illustrating the role of neuraminidase in the influenza virus life cycle and the

inhibitory action of oseltamivir carboxylate.
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Prepare Reagents:
- Serial Dilutions of Inhibitor

- Diluted Virus Stock
- MUNANA Substrate

Assay Plate Setup:
Add Buffer, Inhibitor, and Virus

Pre-incubation
(37°C for 30 min)

Initiate Reaction:
Add MUNANA Substrate

Reaction Incubation
(37°C for 60 min)

Terminate Reaction:
Add Stop Solution

Measure Fluorescence
(Ex: 365nm, Em: 450nm)

Data Analysis:
Calculate IC50 Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. droracle.ai [droracle.ai]

3. droracle.ai [droracle.ai]

4. Oseltamivir - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

5. nbinno.com [nbinno.com]

To cite this document: BenchChem. [Structure-Activity Relationship Studies of Oseltamivir: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172652/docs#structure-activity-relationship-studies-
of-oseltamivir-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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